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Compound of Interest

Compound Name: 5-Nitro-2-furaldehyde diacetate

Cat. No.: B119578 Get Quote

An In-depth Technical Guide to 5-Nitro-2-
furaldehyde Diacetate
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical and chemical

properties of 5-Nitro-2-furaldehyde diacetate, a versatile compound with significant

applications in organic synthesis, particularly in the pharmaceutical and agrochemical

industries.[1] Its nitrofuran moiety enhances its reactivity, making it a valuable intermediate in

the development of biologically active compounds.[1]

Chemical Identity and Structure
5-Nitro-2-furaldehyde diacetate, also known as 5-nitrofurfural diacetate, is chemically

identified as [acetyloxy-(5-nitrofuran-2-yl)methyl] acetate.[2][3]

Molecular Structure: The structure consists of a furan ring substituted with a nitro group at the

5-position and a diacetoxymethyl group at the 2-position.

Canonical SMILES: CC(=O)OC(OC(C)=O)C1=CC=C(O1)--INVALID-LINK--=O[2]
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The physical and chemical properties of 5-Nitro-2-furaldehyde diacetate are summarized in

the tables below, providing key data for laboratory and research applications.

Table 1: Physical Properties

Property Value Source

Appearance
White to yellow or orange

crystalline powder.[1][2][4]

Chem-Impex, Thermo

Scientific, Echemi

Melting Point 85.0 - 93 °C[1][2][4][5][6] Various

Boiling Point 310.3 °C at 760 mmHg Echemi[4]

Density 1.4 ± 0.1 g/cm³ Echemi[4]

Flash Point 141.5 ± 27.9 °C Echemi[4]

Refractive Index 1.510 Echemi[4]

Solubility

Information not widely

available in provided search

results.

Storage Conditions

Store at 2 - 8 °C in a

refrigerator.[1][4] Keep in a

dark, dry, and sealed

container.[5]

Chem-Impex, Echemi,

ChemicalBook
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Identifier Value Source

IUPAC Name
[acetyloxy-(5-nitrofuran-2-

yl)methyl] acetate
PubChem[3]

Synonyms

2-(Diacetoxymethyl)-5-

nitrofuran, 5-Nitrofurfural

diacetyl acetal, 5-

Nitrofurfurylidene diacetate[1]

Chem-Impex, TCI America

CAS Number 92-55-7[1][2]
Chem-Impex, Thermo

Scientific

Molecular Formula C₉H₉NO₇[1][2]
Chem-Impex, Thermo

Scientific

Molecular Weight 243.17 g/mol [1][3] Chem-Impex, PubChem

InChI Key
HSXKWKJCZNRMJO-

UHFFFAOYSA-N[2]
Thermo Scientific

PubChem CID 7097[1] Chem-Impex

Chemical Stability and Reactivity
5-Nitro-2-furaldehyde diacetate is stable under normal storage conditions.[6] However, it is

susceptible to degradation under certain environmental stresses.

Incompatible Materials: It is incompatible with oxidizing agents, strong acids, and strong

bases.[6]

Conditions to Avoid: Incompatible products should be avoided.[6]

Hazardous Decomposition Products: Upon decomposition, it can produce carbon monoxide

(CO), carbon dioxide (CO₂), and nitrogen oxides (NOx).[6]

Degradation: Studies have shown that high temperature is a major factor in its degradation.

[7] The primary degradation product is 5-nitro-2-furaldehyde.[7] While packaging in a brown

bottle offers some protection from strong light, it does not protect against high humidity.[7]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 9 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/5-Nitro-2-furanmethanediol-diacetate
https://www.chemimpex.com/products/42797
https://www.chemimpex.com/products/42797
https://www.thermofisher.com/order/catalog/product/A18169.36
https://www.chemimpex.com/products/42797
https://www.thermofisher.com/order/catalog/product/A18169.36
https://www.chemimpex.com/products/42797
https://pubchem.ncbi.nlm.nih.gov/compound/5-Nitro-2-furanmethanediol-diacetate
https://www.thermofisher.com/order/catalog/product/A18169.36
https://www.chemimpex.com/products/42797
https://www.benchchem.com/product/b119578?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AC165130025&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC165130025&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC165130025&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC165130025&countryCode=US&language=en
https://journal11.magtechjournal.com/Jwk_zgyxzz/EN/10.11669/cpj.2021.23.012
https://journal11.magtechjournal.com/Jwk_zgyxzz/EN/10.11669/cpj.2021.23.012
https://journal11.magtechjournal.com/Jwk_zgyxzz/EN/10.11669/cpj.2021.23.012
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b119578?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Degradation Pathway of 5-Nitro-2-furaldehyde diacetate
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Degradation of 5-Nitro-2-furaldehyde diacetate.

Experimental Protocols
A common method for the synthesis of 5-Nitro-2-furaldehyde diacetate involves the nitration

of 2-furaldehyde followed by acetalization. The following is a generalized protocol based on

literature.[8][9]

Materials:

2-Furaldehyde

Acetic anhydride

Concentrated nitric acid

Concentrated sulfuric acid (catalyst)

Sodium hydroxide solution

Ethanol (for recrystallization)

Ice

Procedure:

A premixed solution of concentrated nitric acid and a catalytic amount of concentrated

sulfuric acid is slowly added to acetic anhydride at 0 °C with stirring.[8]
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Freshly distilled 2-furaldehyde is then added dropwise to the reaction mixture, maintaining

the temperature at 0 °C.[8]

The mixture is stirred for a period at 0 °C.[8]

Upon completion, water is added to the mixture and stirred to precipitate the product.[8]

The pH is adjusted to approximately 2.5 with a sodium hydroxide solution, and the mixture is

heated.[8]

After cooling, the crude product is collected by filtration and washed with water.[8]

The crude product is then recrystallized from anhydrous ethanol and dried to yield pure 5-
Nitro-2-furaldehyde diacetate.[8][9]
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Synthesis Workflow for 5-Nitro-2-furaldehyde diacetate
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Synthesis of 5-Nitro-2-furaldehyde diacetate.
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The purity and identity of 5-Nitro-2-furaldehyde diacetate can be determined by several

analytical techniques:

Gas Chromatography (GC): Used to assess the purity of the compound.[1]

High-Performance Liquid Chromatography (HPLC): Employed to analyze impurities and

degradation products.[7]

Mass Spectrometry (MS): High-resolution mass spectrometry coupled with HPLC (HPLC-

HRMS) is used for structural elucidation of impurities.[7]

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H NMR spectra are available for

structural confirmation.[3]

Infrared (IR) Spectroscopy: FTIR spectra can be used for functional group analysis.[3]

UV-Visible Spectroscopy: UV-VIS spectra are also available for characterization.[3]

Applications in Research and Development
5-Nitro-2-furaldehyde diacetate is a key intermediate in the synthesis of various

pharmaceuticals and agrochemicals.[1] It is notably used in the production of furan-based anti-

infective agents such as furazolidone and nitrofurazone.[10] Its applications also extend to the

synthesis of dyes and pigments.[1]

Safety and Handling
5-Nitro-2-furaldehyde diacetate is considered hazardous.[6] It is harmful if swallowed, in

contact with skin, or if inhaled.[3][6] It is also suspected of causing genetic defects.[6]

Personal Protective Equipment (PPE): Wear protective gloves, clothing, and eye/face

protection.[6]

Handling: Use in a well-ventilated area. Avoid breathing dust. Wash hands thoroughly after

handling.[6][11]

First Aid: In case of contact with eyes, rinse immediately with plenty of water.[6] For skin

contact, wash off with plenty of water.[6] If inhaled, move to fresh air.[11] If swallowed, rinse
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mouth and do NOT induce vomiting.[12] Seek medical attention in all cases of exposure.[11]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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